Cas no 358731-27-8 (Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI))

• Product Name: Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
• CAS No: 358731-27-8
• MF: C₆H₁₂O₃
• MW: 142.219299316406
• CID: 304562
• PubChem ID: 102600921
• Update Time: 2025-04-19

Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
• 2-ETHYL-D5-2-HYDROXYBUTYRIC-3,3,4,4,4-D5 ACID
• 3,3,4,4,4-pentadeuterio-2-hydroxy-2-(1,1,2,2,2-pentadeuterioethyl)butanoic acid
• 358731-27-8

• Inchi： 1S/C6H12O3/c1-3-6(9,4-2)5(7)8/h9H,3-4H2,1-2H3,(H,7,8)/i1D3,2D3,3D2,4D2
• InChI Key： LXVSANCQXSSLPA-MWUKXHIBSA-N
• SMILES： OC(C(=O)O)(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 142.14100
• Monoisotopic Mass: 142.141411700g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.62210